Cas no 2309474-13-1 ((4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide)

• Product Name: (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide
• CAS No: 2309474-13-1
• MF: C₇H₁₂N₂O₄S₂
• MW: 252.311179161072
• CID: 6083837
• PubChem ID: 138991477
• Update Time: 2025-05-26

(4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonamide
• (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide
• Z3637131606
• EN300-6764855
• 2309474-13-1

• Inchi： 1S/C7H12N2O4S2/c8-5-7(6-15(9,12)13)1-3-14(10,11)4-2-7/h1-4,6H2,(H2,9,12,13)
• InChI Key： RBSUHGSJXBBNQB-UHFFFAOYSA-N
• SMILES： S1(CCC(C#N)(CS(N)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 252.02384922g/mol
• Monoisotopic Mass: 252.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 135Ų

Additional information on (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide

Introduction to (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide and Its Significance in Modern Chemical Biology

(4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide, with the CAS number 2309474-13-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both cyano and methanesulfonamide functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation.

The structural motif of (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide consists of a dioxothiane core, which is a sulfur-containing heterocycle, linked to a cyano group and a methanesulfonamide moiety. This arrangement not only contributes to its complex reactivity but also opens up possibilities for diverse biological activities. The dioxothiane ring, in particular, is known for its stability and ability to participate in various organic transformations, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been a growing interest in sulfur-containing heterocycles due to their prevalence in bioactive natural products and their potential as pharmacophores. The dioxothiane scaffold, being a part of this class of compounds, has shown promise in several preclinical studies. For instance, derivatives of dioxothiane have been explored for their antimicrobial and anti-inflammatory properties. The incorporation of additional functional groups such as the cyano and methanesulfonamide units further enhances the compound's pharmacological profile.

The cyano group (-CN) is known to contribute to the electron-withdrawing nature of the molecule, which can influence its binding affinity to biological targets. On the other hand, the methanesulfonamide group (-SO₂NH₂) is often used in medicinal chemistry due to its ability to improve solubility and metabolic stability. These features make (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide an intriguing candidate for further development as an active pharmaceutical ingredient (API).

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The unique structural features of (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide suggest that it may interact with enzymes in a novel manner. This has led to several studies exploring its effects on various enzymes, including those involved in metabolic disorders and inflammatory diseases.

Recent research has highlighted the importance of computational methods in predicting the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate the interactions between (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide and potential biological targets. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues involved in its interaction with enzymes. Such information is crucial for optimizing the compound's pharmacological properties.

In addition to its enzymatic interactions, (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide has also been investigated for its potential role in signal transduction pathways. Signal transduction is a complex process by which cells respond to external stimuli through a series of molecular events. Many drugs target these pathways to treat various diseases. The ability of this compound to modulate signal transduction could make it useful in treating conditions such as cancer and neurodegenerative disorders.

The synthesis of (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to access such molecules with high precision. Multi-step synthetic routes have been developed that involve key transformations such as cyclization and functional group interconversion. These synthetic strategies not only provide access to the desired compound but also offer opportunities for generating analogs with modified properties.

The development of new synthetic methodologies is an ongoing pursuit in chemical biology research. Techniques such as transition metal-catalyzed reactions have been particularly useful in constructing complex heterocyclic frameworks like that of (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide. These methods allow for efficient and selective transformations that are essential for producing high-quality compounds suitable for biological testing.

Evaluation of the pharmacokinetic properties of any potential drug candidate is crucial before it can be considered for clinical use. Studies on (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide have focused on assessing its solubility, stability, and metabolic fate. These parameters are critical determinants of a drug's efficacy and safety profile. By understanding how the compound behaves within the body, researchers can optimize its formulation and dosing regimen.

The use of preclinical models has been instrumental in evaluating the therapeutic potential of (4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide. Animal studies have provided valuable data on its efficacy against various diseases models. These findings have laid the groundwork for future clinical trials aimed at testing its safety and effectiveness in humans.

In conclusion, (CAS no 2309474-13) represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery applications involving enzyme modulation and signal transduction pathways.